Cas no 1250988-25-0 (2-Furanmethanesulfonyl chloride)

2-Furanmethanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the furanmethanesulfonyl group into target molecules. Its key advantages include high reactivity with nucleophiles, enabling efficient derivatization of amines, alcohols, and other functional groups. The furan ring enhances stability while offering potential for further functionalization, making it valuable in pharmaceutical and agrochemical applications. The compound's moisture sensitivity necessitates careful handling under anhydrous conditions, but its well-defined reactivity profile ensures predictable outcomes in sulfonamide and sulfonate ester formation. Its structural features also facilitate downstream modifications, supporting diverse synthetic pathways in medicinal chemistry and material science.

2-Furanmethanesulfonyl chloride structure

1250988-25-0 structure

Product Name:2-Furanmethanesulfonyl chloride

CAS No:1250988-25-0

MF:C₅H₅ClO₃S

MW:180.609399557114

CID:5282272

PubChem ID:114997297

Update Time:2025-06-07

2-Furanmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- EN300-681200
- (furan-2-yl)methanesulfonyl chloride
- 1250988-25-0
- 2-Furanmethanesulfonyl chloride
- Inchi： 1S/C5H5ClO3S/c6-10(7,8)4-5-2-1-3-9-5/h1-3H,4H2
- InChI Key： CEDRSYAECQTPFU-UHFFFAOYSA-N
- SMILES： O1C=CC=C1CS(Cl)(=O)=O

Computed Properties

Exact Mass: 179.9647929g/mol
Monoisotopic Mass: 179.9647929g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 55.7Å²

Experimental Properties

Density: 1.493±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 263.3±23.0 °C(Predicted)

2-Furanmethanesulfonyl chloride Pricemore >>

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